Cas no 1805519-99-6 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine
• CAS No: 1805519-99-6
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4806808
• Update Time: 2025-10-29

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)5-1-7(14(15)16)4(2-11)6(3-12)13-5/h1,8H,3,12H2
• InChI Key： APMXYEKSSHQPBL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(CN)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: -0.1
• Topological Polar Surface Area: 109

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine (CAS No. 1805519-99-6)

The compound 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine (CAS No. 1805519-99-6) is a highly specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a cyano substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. This compound is also being explored for its role in crop protection formulations, where nitropyridine-based compounds are known to exhibit herbicidal and fungicidal properties.

The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine involves multi-step organic reactions, including nitration, cyanation, and amination processes. Its CAS No. 1805519-99-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

From an industrial perspective, scalability and cost-efficiency are critical factors for 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine. Manufacturers are optimizing synthetic routes to reduce waste and improve yields, addressing the growing demand from pharmaceutical and agrochemical sectors. Additionally, its compatibility with green chemistry principles, such as solvent-free reactions and catalytic methods, is under investigation to minimize environmental impact.

In the context of AI-driven drug discovery, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine has garnered attention as a building block for virtual screening libraries. Its structural features are computationally analyzed to predict interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader industry shift toward machine learning-assisted research, where nitropyridine derivatives play a pivotal role.

Safety and handling protocols for 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine are well-documented, emphasizing proper storage conditions and personal protective equipment (PPE). While not classified as hazardous under standard regulations, its nitro and cyano functionalities warrant cautious handling in laboratory settings. Regulatory frameworks such as REACH and FDA guidelines ensure its safe use in commercial applications.

Looking ahead, the versatility of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-4-nitropyridine positions it as a key player in interdisciplinary research. Whether in precision agriculture or targeted therapy development, its molecular attributes continue to inspire innovation. As scientific communities prioritize sustainable chemistry and high-throughput screening, this compound is poised to remain at the forefront of cutting-edge discoveries.